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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B103501

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties and
structural characteristics of serotonin adipinate. The information is intended to support
research and development activities by providing key data on its physicochemical nature,
methodologies for its characterization, and its role within biological signaling pathways.

Chemical Structure and Conformation

Serotonin adipinate is a salt formed between the neurotransmitter serotonin (5-
hydroxytryptamine, 5-HT) and the dicarboxylic acid, adipic acid.[1] The molecular formula is
C16H22N20s, and it has a molar mass of 322.36 g/mol .[1][2] The structure consists of the
protonated form of serotonin, the 5-hydroxytryptammonium cation (C10H13N20%), ionically
bonded to the adipate anion (CeHsOa47).[3][4]

The formation of this salt is a strategy employed to modify the physicochemical properties of
serotonin, such as solubility and stability.[4] In the crystalline state, the serotonin and adipate
ions are interconnected by a network of hydrogen bonds.[5] Specifically, N—H---O and O—H--
N hydrogen bonds form between the serotonin cation and the adipate anion, creating a stable
three-dimensional lattice.[5] The conformation of the serotonin molecule within the salt is
influenced by the adipate counter-ion, with hydrogen bonding favoring a flat conformation,
while additional stacking interactions may lead to a nonplanar conformation.[3][4]

Caption: Logical relationship of Serotonin Adipinate salt formation.
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Physicochemical Properties

The physicochemical properties of serotonin adipinate are summarized below. These
properties are critical for understanding its behavior in various experimental and physiological
environments.

Property Value Source(s)
Molecular Formula C16H22N205 [2][5]
Molar Mass 322.36 g/mol [2][5]

3-(2-aminoethyl)-1H-indol-5-
IUPAC Name o ) [1][5]
ol;:hexanedioic acid

Appearance Solid powder [5]
Boiling Point 416.1 °C at 760 mmHg [2]
Flash Point 205.4 °C [2]
Vapor Pressure 1.63E-07 mmHg at 25 °C [2]
- Soluble in Dimethyl Sulfoxide
Solubility [5]
(DMSO)

Dry, dark, at 0-4°C (short term)
Storage (5]
or -20°C (long term)

Experimental Protocols
Synthesis of Serotonin Adipinate

The synthesis of serotonin adipinate typically involves a salt formation reaction between
serotonin and adipic acid.[2]

Objective: To form the adipate salt of serotonin to potentially improve its solubility and stability.
Materials:

e Serotonin (free base)
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Adipic acid

Anhydrous solvent (e.g., ethanol, isopropanol)

Reaction vessel

Stirring apparatus

Filtration apparatus
Methodology:

» Dissolution: Dissolve equimolar amounts of serotonin free base and adipic acid in a minimal
amount of a suitable heated anhydrous solvent (e.g., ethanol).

o Reaction: Stir the mixture at an elevated temperature (e.g., 50-70°C) for a specified period to
ensure complete reaction and salt formation.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization of the serotonin adipinate salt.

« |solation: Collect the resulting precipitate by vacuum filtration.

e Washing: Wash the collected solid with a small amount of cold, anhydrous solvent to remove
any unreacted starting materials.

e Drying: Dry the final product under a vacuum to yield pure serotonin adipinate powder.

Physicochemical Characterization

Characterization is essential to confirm the identity and purity of the synthesized salt.

Obijective: To verify the molecular structure and confirm the identity of the synthesized
serotonin adipinate.

Methodologies:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o Dissolve a small sample of the product in a suitable deuterated solvent (e.g., DMSO-ds).
o Acquire *H and 3C NMR spectra.

o Analyze the spectra to confirm the presence of peaks corresponding to both the serotonin
cation and the adipate anion, and verify their stoichiometric ratio.[5]

e Mass Spectrometry (MS):
o Prepare a dilute solution of the sample.

o Infuse the sample into a mass spectrometer using an appropriate ionization technique
(e.g., Electrospray lonization - ESI).

o Acquire the mass spectrum in both positive and negative ion modes.

o Confirm the presence of the serotonin cation (m/z for [C10H13N20]*) in the positive mode
and the adipate anion (m/z for [CeHo0O4] ™) in the negative mode.[5]

o X-ray Diffraction (XRD):
o Mount a suitable single crystal of the product on a goniometer.
o Collect diffraction data using an X-ray diffractometer.

o Solve and refine the crystal structure to determine the precise atomic arrangement, bond
lengths, bond angles, and intermolecular interactions, such as hydrogen bonding within
the crystal lattice.[3][5]
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Caption: Experimental workflow for synthesis and characterization.
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Relevant Biological Pathways

Serotonin adipinate acts as a source of serotonin, a critical monoamine neurotransmitter
involved in a vast array of physiological and psychological processes.[6]

Serotonin Biosynthesis

Serotonin is synthesized in the body from the essential amino acid L-tryptophan.[7] This
process occurs primarily in the enterochromaffin cells of the gastrointestinal tract and in
serotonergic neurons within the brain's raphe nuclei.[6][7] The synthesis is a two-step
enzymatic process.

o Hydroxylation: Tryptophan hydroxylase (TPH) converts L-tryptophan to 5-hydroxytryptophan
(5-HTP). This is the rate-limiting step in serotonin synthesis.[7][8]

o Decarboxylation: Aromatic L-amino acid decarboxylase (AADC) rapidly converts 5-HTP to
serotonin (5-HT).[7]
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Caption: The biosynthesis pathway of serotonin from L-tryptophan.
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Serotonergic Synapse Signaling

Once synthesized, serotonin is stored in vesicles within presynaptic neurons.[9] Upon neuronal
stimulation, it is released into the synaptic cleft where it exerts its effects by binding to a variety
of postsynaptic and presynaptic receptors (e.g., 5-HT1, 5-HT2, etc.).[9][10] The signal is
terminated primarily by the reuptake of serotonin from the synapse back into the presynaptic
neuron via the serotonin transporter (SERT).[6] Once back inside the neuron, serotonin is
either re-packaged into vesicles or metabolized by monoamine oxidase (MAO) into 5-
hydroxyindoleacetic acid (5-HIAA).[6][10]
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Caption: Overview of signaling at a serotonergic synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

